Cas no 2228645-42-7 (1-(3-bromo-2-methylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-bromo-2-methylphenyl)-2,2-difluoroethan-1-one
• CAS No: 2228645-42-7
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6187170
• PubChem ID: 165688667
• Update Time: 2025-08-04

1-(3-bromo-2-methylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)-2,2-difluoroethan-1-one
• EN300-1949600
• 2228645-42-7

• Inchi： 1S/C9H7BrF2O/c1-5-6(8(13)9(11)12)3-2-4-7(5)10/h2-4,9H,1H3
• InChI Key： RTMPIAQHPSYEKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(F)F)=O)=C1C

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-bromo-2-methylphenyl)-2,2-difluoroethan-1-one

1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One: A Comprehensive Overview

1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One is a highly specialized organic compound with the CAS number 228645-42-7. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a ketone group attached to a brominated aromatic ring, with two fluorine atoms substituted on the ethane backbone. This combination of functional groups makes it a versatile building block for various chemical reactions and material syntheses.

The synthesis of 1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One typically involves multi-step organic reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, significantly improving the yield and purity of the compound. These developments highlight the importance of green chemistry principles in modern organic synthesis.

One of the most notable applications of this compound is in the field of pharmaceutical research. The presence of a ketone group and a brominated aromatic ring provides opportunities for bioisosteric replacements and drug design optimization. Studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory activities. Furthermore, its fluorinated backbone contributes to enhanced lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its pharmaceutical applications, 1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One has found utility in advanced materials science. Its ability to act as a precursor for polymerization reactions has led to its use in the development of novel polymeric materials with tailored properties. Recent research has focused on incorporating this compound into block copolymers, which exhibit improved mechanical strength and thermal stability compared to traditional polymers.

The structural uniqueness of this compound also makes it an attractive candidate for electrochemical applications. The fluorine atoms in the ethane backbone contribute to high electron-withdrawing effects, making it suitable for use in lithium-ion batteries and other energy storage devices. Researchers have demonstrated that derivatives of this compound can serve as efficient electrolytes, enhancing both energy density and cycle stability.

From an environmental standpoint, the synthesis and application of 1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One align with global efforts toward sustainable chemistry. Its use in energy-efficient materials and biodegradable polymers underscores its role in addressing pressing environmental challenges. Moreover, ongoing studies aim to optimize its production processes to minimize waste and reduce reliance on hazardous reagents.

In conclusion, 1-(3-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One (CAS No: 228645-42-7) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and electrochemistry highlight its significance as a versatile chemical building block. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technological advancements.